Cas no 57116-96-8 (2-isocyano-1,3,5-trimethylbenzene)

• Product Name: 2-isocyano-1,3,5-trimethylbenzene
• CAS No: 57116-96-8
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• CID: 368705
• PubChem ID: 143446
• Update Time: 2025-04-19

2-isocyano-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,2-isocyano-1,3,5-trimethyl-
• 2-isocyano-1,3,5-trimethylbenzene
• Benzene, 2-isocyano-1,3,5-trimethyl- (9CI)
• 2,4,6-mesityl isocyanide
• 2,4,6-trimethylphenyl isocyanide
• 2,4,6-trimethylphenyl isonitrile
• 2,4,6-Trimethylphenylisocyanid
• 2-mesityl isocyanide
• Benzene,2-isocyano-1,3,5-trimethyl
• Mesitylisonitrile
• TOS-BB-0781
• SCHEMBL238781
• MFCD06245279
• PNLRXQFLTHXBIT-UHFFFAOYSA-N
• EN300-1840091
• 57116-96-8
• DTXSID30205748
• TQP0277
• AKOS015959197
• GS-0353

• Inchi： 1S/C10H11N/c1-7-5-8(2)10(11-4)9(3)6-7/h5-6H,1-3H3
• InChI Key： PNLRXQFLTHXBIT-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 145.08900
• Monoisotopic Mass: 145.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 2.39330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives